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Compound of Interest

Compound Name: AMG-548 (hydrochloride)

Cat. No.: B15073895

Application Notes and Protocols for AMG-548
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, chemical properties, and
biological activity of AMG-548 hydrochloride. The included protocols offer standardized
procedures for its dissolution and handling in a laboratory setting.

Chemical and Physical Properties

AMG-548 hydrochloride is a potent and selective inhibitor of the p38a mitogen-activated protein
kinase (MAPK).[1][2] It also demonstrates inhibitory activity against p38 and Casein Kinase 1
(CK1) isoforms & and €.[2][3] Its chemical and physical properties are summarized in the table

below.
Property Value Reference
Molecular Formula C29H25CINsO [1][4]
Molecular Weight 498.02 g/mol [1][4]
Appearance Solid [11[4]
Purity >98% [4]
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Solubility Data

The solubility of AMG-548 and its hydrochloride salt in various common laboratory solvents is
presented below. It is important to note that the use of newly opened, anhydrous DMSO is
recommended, as the solvent is hygroscopic and absorbed water can impact solubility.[3] For
certain applications, sonication may be necessary to achieve complete dissolution.[3]

Solvent Concentration Reference
DMSO 100 mg/mL (216.66 mM) [3]

100 mM

30 mg/mL (for free base) [5]

Ethanol 100 mM

30 mg/mL (for free base) [5]

DMF 30 mg/mL (for free base) [5]
Ethanol:PBS (pH 7.2) (1:4) 0.20 mg/mL (for free base) [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of AMG-548 hydrochloride in
DMSO.

Materials:

AMG-548 hydrochloride

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)
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 Sterile microcentrifuge tubes
Procedure:

 Aliquoting: Allow the vial of AMG-548 hydrochloride to equilibrate to room temperature before
opening to prevent condensation. Weigh the desired amount of the compound in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve a final
concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of
DMSO to 4.98 mg of AMG-548 hydrochloride.

» Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does
not fully dissolve, sonicate the solution for 5-10 minutes.

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[3][6]
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Workflow for Preparing AMG-548 Hydrochloride Stock Solution
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Caption: Workflow for Preparing a Stock Solution.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15073895?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGH ey cricn

Biological Activity and Signaling Pathways

AMG-548 is a potent inhibitor of p38a MAPK, a key enzyme in a signaling cascade that
regulates cellular responses to inflammatory cytokines and stress.[2] The inhibition of p38a by
AMG-548 leads to the downstream suppression of inflammatory mediators like TNFa.[1][2][3]
Additionally, AMG-548 has been shown to inhibit the Wnt signaling pathway through its off-
target effects on Casein Kinase 1 (CK1) isoforms & and €.[2][3]

AMG-548 Hydrochloride Mechanism of Action

p38 MAPK Pathway Wnt Signaling Pathway

Stress / Cytokines AMG-548 Hydrochloride Whnt Ligand

Inhibits (Ki = 0.5 nM)

p38a MAPK Casein Kinase 1 (d/g)
TNFa Production [B-Catenin Degradation

Click to download full resolution via product page

Caption: AMG-548 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [AMG-548 hydrochloride solubility in DMSO and other
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073895#amg-548-hydrochloride-solubility-in-
dmso-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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